Cas no 53-33-8 (Paramethasone)

• Product Name: Paramethasone
• CAS No: 53-33-8
• MF: C₂₂H₂₉FO₅
• MW: 392.461070775986
• CID: 33564
• PubChem ID: 5875
• Update Time: 2025-04-18

Paramethasone Chemical and Physical Properties

Names and Identifiers

• Paramethasone
• 6a-Fluoro-11b,17a,21-trihydroxy-16a-methyl-1,4-pregnadiene-3,20-dione
• 16a-Methyl-6a-fluoroprednisolone
• 6a-Fluoro-16a-methylprednisolone
• Cortiden
• Pregna-1,4-diene-3,20-dione, 6-fluoro-11,17,21-trihydroxy-16-methyl-, (6alpha,11beta,16alpha)-
• (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• DB01384
• Parametasona [INN-Spanish]
• Cassenne
• (6alpha,11beta,16alpha)-6-fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
• Parametasone [DCIT]
• Paramethasone [INN:BAN]
• LS-175409
• Q7135218
• CHEMBL1579
• Paramethasonum
• (6.ALPHA.,11.BETA.,16.ALPHA.)-6-FLUORO-11,17,21-TRIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• EINECS 200-169-2
• D07464
• 1,4-PREGNADIEN-6-ALPHA-FLUORO-16-ALPHA-METHYL-11-BETA,17,21-TRIOL-3,20-DIONE
• (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• C07413
• Parametasona
• Dillar (TN)
• PARAMETHASONE [WHO-DD]
• (6-alpha,11-beta,16-alpha)-6-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
• UNII-VFC6ZX3584
• Paramethason
• 53-33-8
• Paramethasonum [INN-Latin]
• 16alpha-Methyl-6alpha-fluoroprednisolone
• Metilar
• D03IKT
• PARAMETHASONE [INN]
• VFC6ZX3584
• Parametasone
• Dillar
• PARAMETHASONE [MI]
• SCHEMBL4355
• 6alpha-Fluoro-11beta,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
• Paramethasone (INN)
• Pregna-1,4-diene-3,20-dione, 6alpha-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-
• CHEBI:7922
• DTXSID3023421
• Paramezone
• CS 1483
• 6alpha-Fluoro-16alpha-methylprednisolone
• HSDB 3376
• (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
• (6alpha,11beta,16alpha)-6-Fluoro-11,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
• 6-alpha-fluoro-16-alpha-methylprednisolone
• PARAMETHASONE [HSDB]
• AKOS040753431
• PARAMETHASONE [VANDF]
• Flumethone
• PREGNA-1,4-DIENE-3,20-DIONE, 6-FLUORO-11,17,21-TRIHYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• Cortiden; 6-Fluoro-16-methylprednisolone
• CS-0017521
• HY-A0179
• NS00041037
• MKPDWECBUAZOHP-AFYJWTTESA-N
• Paramethasonum (INN-Latin)
• H02AB05
• DTXCID103421
• Parametasona (INN-Spanish)
• (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-3,6-dien-5-one
• DA-76594
• 200-169-2
• FP100930

• Inchi： 1S/C22H29FO5/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-20(15,2)19(13)17(26)9-21(14,3)22(11,28)18(27)10-24/h4-5,7,11,13-14,16-17,19,24,26,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19-,20+,21+,22+/m1/s1
• InChI Key： MKPDWECBUAZOHP-AFYJWTTESA-N
• SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

• Exact Mass: 392.20000
• Monoisotopic Mass: 392.19990218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.32 g/cm3
• Melting Point: 228-241oC
• Boiling Point: 573.5°C at 760 mmHg
• Flash Point: 300.6°C
• Refractive Index: 1.589
• PSA: 94.83000
• LogP: 1.75160
• Vapor Pressure: 1.53E-15mmHg at 25°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids